Cas no 1217340-72-1 (ETHYL 4-FLUORO-2-(4-FLUOROPHENYL)-5-HYDROXYBENZOFURAN-3-CARBOXYLATE)

• Product Name: ETHYL 4-FLUORO-2-(4-FLUOROPHENYL)-5-HYDROXYBENZOFURAN-3-CARBOXYLATE
• CAS No: 1217340-72-1
• MF: C₁₇H₁₂F₂O₄
• MW: 318.271592140198
• CID: 6629442
• PubChem ID: 66634105
• Update Time: 2025-10-24

ETHYL 4-FLUORO-2-(4-FLUOROPHENYL)-5-HYDROXYBENZOFURAN-3-CARBOXYLATE Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-fluoro-2-(4-fluorophenyl)-5-hydroxybenzofuran-3-carboxylate
• 3-Benzofurancarboxylic acid, 4-fluoro-2-(4-fluorophenyl)-5-hydroxy-, ethyl ester
• ethyl4-fluoro-2-(4-fluorophenyl)-5-hydroxybenzofuran-3-carboxylate
• VAMDSDCPIKNARS-UHFFFAOYSA-N
• SCHEMBL253511
• 1217340-72-1
• ETHYL 4-FLUORO-2-(4-FLUOROPHENYL)-5-HYDROXYBENZOFURAN-3-CARBOXYLATE

• Inchi： 1S/C17H12F2O4/c1-2-22-17(21)14-13-12(8-7-11(20)15(13)19)23-16(14)9-3-5-10(18)6-4-9/h3-8,20H,2H2,1H3
• InChI Key： VAMDSDCPIKNARS-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(O)C(F)=C2C(C(OCC)=O)=C1C1=CC=C(F)C=C1

Computed Properties

• Exact Mass: 318.07036518g/mol
• Monoisotopic Mass: 318.07036518g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 59.7Ų

Experimental Properties

• Density: 1.366±0.06 g/cm3(Predicted)
• Boiling Point: 457.8±45.0 °C(Predicted)
• pka: 5.61±0.50(Predicted)

Additional information on ETHYL 4-FLUORO-2-(4-FLUOROPHENYL)-5-HYDROXYBENZOFURAN-3-CARBOXYLATE

ETHYL 4-FLUORO-2-(4-FLUOROPHENYL)-5-HYDROXYBENZOFURAN-3-CARBOXYLATE (CAS No. 1217340-72-1): A Comprehensive Overview

ETHYL 4-FLUORO-2-(4-FLUOROPHENYL)-5-HYDROXYBENZOFURAN-3-CARBOXYLATE, identified by its CAS number 1217340-72-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzofuran family, a class of heterocyclic aromatic compounds known for their diverse biological activities and potential therapeutic applications.

The molecular structure of ETHYL 4-FLUORO-2-(4-FLUOROPHENYL)-5-HYDROXYBENZOFURAN-3-CARBOXYLATE features a benzofuran core substituted with several functional groups, including a hydroxyl group at the 5-position and a carboxylate ester at the 3-position. Additionally, the presence of two fluorine atoms at the 4-position and 4-fluorophenyl moiety at the 2-position introduces unique electronic and steric properties that influence its reactivity and biological interactions.

In recent years, there has been a growing interest in benzofuran derivatives due to their potential as pharmacological agents. The fluorine atoms in this compound are particularly noteworthy, as they can enhance metabolic stability and binding affinity to biological targets. Furthermore, the hydroxyl group provides a site for further functionalization, allowing for the synthesis of more complex derivatives with tailored properties.

Recent studies have highlighted the pharmacological significance of benzofuran derivatives in various therapeutic areas. For instance, compounds with similar structural motifs have been investigated for their anti-inflammatory, anti-cancer, and antimicrobial properties. The specific arrangement of functional groups in ETHYL 4-FLUORO-2-(4-FLUOROPHENYL)-5-HYDROXYBENZOFURAN-3-CARBOXYLATE suggests that it may exhibit comparable biological activities, making it a promising candidate for further research.

The synthesis of this compound involves multi-step organic reactions, typically starting from readily available precursors such as fluorene derivatives. The introduction of fluorine atoms requires careful control of reaction conditions to ensure high yield and purity. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions, have been employed to construct the benzofuran core and introduce the desired substituents.

One of the key challenges in working with such complex molecules is optimizing their solubility and bioavailability. The presence of multiple hydrophobic groups necessitates strategies to enhance water solubility, which could be achieved through modifications such as salt formation or the introduction of polar functional groups. Additionally, computational methods are increasingly being used to predict and optimize the pharmacokinetic properties of these compounds.

The biological activity of ETHYL 4-FLUORO-2-(4-FLUOROPHENYL)-5-HYDROXYBENZOFURAN-3-CARBOXYLATE has been preliminarily explored in vitro using various cell lines and biochemical assays. Preliminary results suggest that it may interact with multiple targets relevant to human health, including enzymes and receptors involved in inflammation and cell proliferation. These findings warrant further investigation to elucidate its mechanism of action and potential therapeutic applications.

In conclusion, ETHYL 4-FLUORO-2-(4-FLUOROPHENYL)-5-HYDROXYBENZOFURAN-3-CARBOXYLATE represents a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a valuable scaffold for developing novel therapeutic agents. As research in this area continues to advance, compounds like this are likely to play an increasingly important role in addressing unmet medical needs.